8-Cyano-8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-cyano-8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H18N2O2S/c17-11-15(12-4-2-1-3-5-12)6-8-16(9-7-15)18-13(10-21-16)14(19)20/h1-5,13,18H,6-10H2,(H,19,20)
• InChI Key: XQDKVOAYAUWBNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C#N)C3=CC=CC=C3)NC(CS2)C(=O)O
• Molecular Formula: C16H18N2O2S
• DSSTOX Substance ID: DTXSID401173761
• Molecular Weight: 302.4 g/mol
• CAS RN: 1236255-46-1

Description

“8-Cyano-8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound with the CAS Number: 1236255-46-1. It has a molecular weight of 302.4. The compound is a solid and should be stored under inert gas.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H18N2O2S/c17-11-15 (12-4-2-1-3-5-12)6-8-16 (9-7-15)18-13 (10-21-16)14 (19)20/h1-5,13,18H,6-10H2, (H,19,20). This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

The compound has a melting point of 203 - 205C (Dec).

Scientific Research Applications

Biocatalyst Inhibition by Carboxylic Acids

Carboxylic acids have been studied for their impact on biocatalysis, demonstrating both the inhibitory effects on microbes used for fermentative production and the potential for metabolic engineering to enhance microbial tolerance. This area of research is vital for optimizing the production of biorenewable chemicals, highlighting the dual role of carboxylic acids as both feedstock and inhibitors in biotechnological applications (Jarboe, Royce, & Liu, 2013).

Anticancer Potential of Cinnamic Acid Derivatives

Cinnamic acid and its derivatives have been extensively researched for their anticancer properties. This research underscores the chemical flexibility of carboxylic acid derivatives in medicinal chemistry, offering pathways for developing novel antitumor agents (De, Baltas, & Bedos-Belval, 2011).

Antimicrobial Compounds from Cyanobacteria

Studies on cyanobacteria-derived compounds, including carboxylic acid derivatives, have opened new avenues for finding effective antimicrobials against multidrug-resistant pathogens. This research area is critical for addressing the growing issue of antibiotic resistance (Swain, Paidesetty, & Padhy, 2017).

Reactive Extraction of Carboxylic Acids

The separation of carboxylic acids from aqueous solutions using organic solvents and supercritical fluids has been a subject of study, reflecting the importance of carboxylic acids in industrial processes and the need for efficient extraction methods. This research is relevant for environmental engineering and industrial chemistry (Djas & Henczka, 2018).

Structure-Activity Relationships of Hydroxycinnamic Acids

The antioxidant properties of hydroxycinnamic acids (HCAs) and their structure-activity relationships have been extensively reviewed, providing insights into designing more potent antioxidant molecules. This research is significant for developing dietary supplements and pharmaceuticals (Razzaghi-Asl et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H312, H332. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.